Cas no 2228028-14-4 (3-(aminomethyl)-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol
• CAS No: 2228028-14-4
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5777947
• PubChem ID: 165756240
• Update Time: 2025-05-05

3-(aminomethyl)-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228028-14-4
• EN300-1808642
• 3-(aminomethyl)-3-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutan-1-ol
• 3-(aminomethyl)-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol

• Inchi： 1S/C14H25NO/c1-13(2)9-3-4-11(12(13)5-9)14(8-15)6-10(16)7-14/h9-12,16H,3-8,15H2,1-2H3/t9-,10?,11?,12-,14?/m0/s1
• InChI Key： FFHYEARPQTXSSL-MUPLJGSRSA-N
• SMILES： OC1CC(CN)(C1)C1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol

Comprehensive Overview of 3-(aminomethyl)-3-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutan-1-ol (CAS No. 2228028-14-4)

The compound 3-(aminomethyl)-3-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutan-1-ol (CAS No. 2228028-14-4) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex bicyclic framework, combined with the presence of both aminomethyl and hydroxyl functional groups, makes it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly intrigued by its potential applications in targeting G-protein-coupled receptors (GPCRs), which are a focal point in modern pharmacology due to their role in various physiological processes.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments addressing neurodegenerative diseases, chronic pain, and inflammatory disorders. The structural features of 3-(aminomethyl)-3-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutan-1-ol align well with these therapeutic areas, as its bicyclo[3.1.1]heptane core resembles scaffolds found in natural products with known bioactivity. This has led to increased exploration of its derivatives in high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound's stereochemistry (notably the (1S,5S) configuration) poses both challenges and opportunities. The rigid bicyclic system enhances metabolic stability, a critical factor in drug development, while the cyclobutanol moiety offers a handle for further functionalization. These attributes have made it a subject of interest in fragment-based drug design (FBDD), where its compact size and polar groups facilitate binding to target proteins.

The rise of computational chemistry and AI-driven drug discovery has further amplified the relevance of CAS No. 2228028-14-4. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models frequently incorporate such scaffolds to predict interactions with ion channels or enzyme active sites. Additionally, its logP and hydrogen-bonding capacity align with the Lipinski's Rule of Five, making it a promising candidate for oral bioavailability optimization.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of chiral catalysts for asymmetric synthesis. Its stereocenters and functional groups could enable enantioselective transformations, a growing area in green chemistry. Environmental considerations also come into play, as its biodegradability profile is under investigation to meet sustainability standards in industrial processes.

In summary, 3-(aminomethyl)-3-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutan-1-ol represents a multifaceted tool for researchers. Its intersection with drug discovery, computational modeling, and sustainable chemistry positions it at the forefront of interdisciplinary innovation. As scientific inquiries into its properties expand, so too will its utility in addressing some of the most pressing challenges in modern science.